N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide
• InChI: InChI=1S/C14H16N2O2S/c1-9-4-10(2)6-12(5-9)15-13(17)7-16-11(3)8-19-14(16)18/h4-6,8H,7H2,1-3H3,(H,15,17)
• InChI Key: FRVKIKMFSBQUKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C(=CSC2=O)C)C
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide, also known as DMPT, is a chemical compound that has been extensively studied for its potential applications in various fields, including agriculture, animal husbandry, and medicine. DMPT is a synthetic analog of a natural compound called 3-methylthio-1H-1,2,4-triazole (MMT), which is found in some plants and fungi.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide is not fully understood, but it is believed to act through the modulation of various signaling pathways in cells. One proposed mechanism is that N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide activates the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating energy metabolism and cellular stress responses. N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has also been shown to modulate the expression of various genes involved in metabolism, inflammation, and cell proliferation.
Biochemical and Physiological Effects
N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to have various biochemical and physiological effects in different organisms. In livestock, N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to improve feed efficiency and increase the synthesis of proteins and nucleic acids. In plants, N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to increase the activity of various enzymes involved in photosynthesis and carbon fixation. In humans, N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been studied for its potential anti-inflammatory and anti-tumor effects, as well as its ability to modulate glucose and lipid metabolism.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has several advantages for use in lab experiments, including its stability, solubility, and low toxicity. However, one limitation is that N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide can be expensive to produce and may not be readily available in some regions. Additionally, the effects of N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide can vary depending on the species and experimental conditions used, which can make it difficult to compare results across studies.

Future Directions

There are several potential future directions for research on N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide. One area of interest is the development of more efficient and cost-effective synthesis methods for N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide. Another area of interest is the identification of the specific signaling pathways and molecular targets that mediate the effects of N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide. Additionally, further studies are needed to evaluate the potential applications of N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide in various fields, including agriculture, animal husbandry, and medicine.

Synthesis Methods

N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide can be synthesized through a multi-step process starting from commercially available starting materials. One common method involves the reaction of 3,5-dimethylaniline with ethyl chloroacetate to form N-(3,5-dimethylphenyl)glycine ethyl ester, which is then reacted with thiosemicarbazide and acetic anhydride to form the thiazole ring. The resulting compound is then hydrolyzed to form N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been studied for its potential applications in various fields, including agriculture, animal husbandry, and medicine. In agriculture, N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to improve the growth and feed efficiency of livestock, as well as increase the yield and quality of crops. In animal husbandry, N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been shown to reduce the production of methane in ruminants, which can help reduce greenhouse gas emissions. In medicine, N-(3,5-dimethylphenyl)-2-(4-methyl-2-oxo-1,3-thiazol-3-yl)acetamide has been studied for its potential anti-inflammatory and anti-tumor effects.